Cas no 31602-66-1 (5-(1H-Pyrrol-2-yl)-1H-tetrazole)

• Product Name: 5-(1H-Pyrrol-2-yl)-1H-tetrazole
• CAS No: 31602-66-1
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD12828257
• CID: 293248
• PubChem ID: 135742066
• Update Time: 2025-05-20

5-(1H-Pyrrol-2-yl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-(1H-pyrrol-2-yl)-
• (5Z)-5-pyrrol-2-ylidene-1,2-dihydrotetrazole
• 5-(1H-pyrrol-2-yl)-1H-tetrazole
• 5-(1H-pyrrol-2-yl)-2H-Tetrazole
• 5-(1H-pyrrol-2-yl)-1H-1,2,3,4-tetrazole
• 5-(2-pyrrolyl)tetrazole
• 5-pyrrol-2-yl-1(2)H-tetrazole
• A5710
• I14-8523
• AS-5703
• AKOS006375421
• CS-0320402
• 5-(pyrrolyl)-tetrazole
• SCHEMBL1968856
• GFRUZMPMDDEEMB-UHFFFAOYSA-N
• 31602-66-1
• AKOS015854408
• 5-(2H-Pyrrol-2-ylidene)-2,5-dihydro-1H-tetrazole
• DTXSID00953567
• FT-0682479
• MFCD12828257
• SCHEMBL25246618
• 5-(1H-pyrrol-2-yl)-2H-1,2,3,4-tetrazole
• DB-068490
• 5-(1H-Pyrrol-2-yl)-1H-tetrazole

• MDL： MFCD12828257
• Inchi： 1S/C5H5N5/c1-2-4(6-3-1)5-7-9-10-8-5/h1-3,6H,(H,7,8,9,10)
• InChI Key： GFRUZMPMDDEEMB-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C1N=NNN=1

Computed Properties

• Exact Mass: 135.05400
• Monoisotopic Mass: 135.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 0

Experimental Properties

• Density: 1.484
• Boiling Point: 430.957 °C at 760 mmHg
• Flash Point: 225.636 °C
• Refractive Index: 1.669
• PSA: 70.25000
• LogP: 0.19480

5-(1H-Pyrrol-2-yl)-1H-tetrazole Security Information

• HazardClass：IRRITANT

Additional information on 5-(1H-Pyrrol-2-yl)-1H-tetrazole

5-(1H-Pyrrol-2-yl)-1H-tetrazole: A Comprehensive Overview

The compound CAS No 31602-66-1, also known as 5-(1H-Pyrrol-2-yl)-1H-tetrazole, is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, catalysis, and advanced materials. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the application of this compound.

5-(1H-Pyrrol-2-yl)-1H-tetrazole is an aromatic heterocyclic compound that combines the structural features of a pyrrole ring and a tetrazole ring. The pyrrole moiety contributes to the molecule's aromaticity and conjugation, while the tetrazole ring introduces nitrogen-rich functionality, which is highly reactive and versatile. This combination makes the compound an excellent candidate for various chemical reactions, including nucleophilic substitutions and metal coordination.

Recent studies have highlighted the potential of 5-(1H-Pyrrol-2-yl)-1H-tetrazole in medicinal chemistry. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace other functional groups without significantly altering the molecule's pharmacokinetic profile. This property has led to its use in developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, CAS No 31602-66-1 can be prepared through a variety of methods, including condensation reactions involving pyrrole derivatives and tetrazoles. One common approach involves the reaction of pyrrole with hydrazoic acid or its derivatives under specific conditions to form the tetrazole ring. The optimization of these reaction conditions has been a focus of recent research, with studies aiming to improve yield and selectivity.

The application of 5-(1H-Pyrrol-2-yl)-1H-tetrazole extends beyond medicinal chemistry into materials science. Its ability to coordinate with metal ions has made it a valuable ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have utilized this compound to create highly porous and stable frameworks with tunable properties.

Moreover, CAS No 31602-66-1 has shown promise as a catalyst in organic transformations. Its nitrogen-rich structure facilitates the activation of various substrates, making it an effective catalyst for reactions such as alkene hydroamination and cycloadditions. Researchers have demonstrated that this compound can significantly accelerate reaction rates while maintaining high selectivity, making it a valuable tool in green chemistry.

In conclusion, 5-(1H-Pyrrol-2-yl)-1H-tetrazole, or CAS No 31602-66-1, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.